Cas no 1219972-46-9 (3-2-(sec-Butyl)phenoxypiperidine hydrochloride)

• Product Name: 3-2-(sec-Butyl)phenoxypiperidine hydrochloride
• CAS No: 1219972-46-9
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• CID: 4687422
• Update Time: 2025-08-04

3-2-(sec-Butyl)phenoxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(SEC-BUTYL)PHENOXY]PIPERIDINE HYDROCHLORIDE
• 3-(2-(sec-Butyl)phenoxy)piperidine hydrochloride
• 3-2-(sec-Butyl)phenoxypiperidine hydrochloride

• Inchi： 1S/C15H23NO.ClH/c1-3-12(2)14-8-4-5-9-15(14)17-13-7-6-10-16-11-13;/h4-5,8-9,12-13,16H,3,6-7,10-11H2,1-2H3;1H
• InChI Key： AAJHQBAAHYPMRY-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1C(C)CC)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 219
• Topological Polar Surface Area: 21.3

Additional information on 3-2-(sec-Butyl)phenoxypiperidine hydrochloride

Comprehensive Overview of 3-2-(sec-Butyl)phenoxypiperidine Hydrochloride (CAS No. 1219972-46-9)

3-2-(sec-Butyl)phenoxypiperidine hydrochloride (CAS No. 1219972-46-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique phenoxypiperidine backbone and sec-butyl substituent, is often explored for its potential applications in drug development and molecular studies. Researchers are particularly interested in its structural properties, which may influence receptor binding and pharmacokinetics.

The growing demand for novel pharmacological agents has led to increased scrutiny of compounds like 3-2-(sec-Butyl)phenoxypiperidine hydrochloride. Its hydrochloride salt form enhances solubility, making it a candidate for formulation studies. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted its relevance, as scientists leverage machine learning to predict its interactions with biological targets. Questions such as "What are the synthetic routes for 1219972-46-9?" or "How does phenoxypiperidine derivatives affect CNS activity?" are frequently searched, reflecting its niche yet impactful role.

From a synthetic chemistry perspective, the compound's sec-butyl group introduces steric effects that can modulate reactivity. This feature is critical for designing selective inhibitors or agonists in medicinal chemistry. Laboratories focusing on neuropharmacology often investigate its potential due to the piperidine moiety, a common scaffold in neuroactive compounds. Discussions around blood-brain barrier permeability and metabolic stability also tie into its research appeal.

In addition to its pharmaceutical potential, CAS No. 1219972-46-9 is studied for its crystallographic properties. X-ray diffraction analyses reveal insights into its molecular packing and hydrogen bonding patterns, which are vital for optimizing solid-state formulations. The compound's thermal stability and solubility profile are additional hotspots for industrial applications, particularly in pre-formulation studies.

As the scientific community embraces green chemistry principles, sustainable synthesis methods for 3-2-(sec-Butyl)phenoxypiperidine hydrochloride are under exploration. Queries like "How to improve yield in phenoxypiperidine synthesis?" or "What are eco-friendly catalysts for CAS 1219972-46-9?" align with global sustainability goals. This dual focus on innovation and environmental responsibility ensures the compound's continued relevance in cutting-edge research.

To summarize, 3-2-(sec-Butyl)phenoxypiperidine hydrochloride exemplifies the intersection of structural complexity and therapeutic potential. Its CAS No. 1219972-46-9 serves as a gateway for deeper investigations into drug-likeness and molecular design. Whether through in silico modeling or bench-scale experiments, this compound remains a pivotal subject in modern chemistry and pharmacology.